Cas no 904085-97-8 (4-(Isothiazol-5-yl)benzoic acid)

• Product Name: 4-(Isothiazol-5-yl)benzoic acid
• CAS No: 904085-97-8
• MF: C₁₀H₇NO₂S
• MW: 205.233081102371
• CID: 803642
• PubChem ID: 53426798
• Update Time: 2025-07-23

4-(Isothiazol-5-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Isothiazol-5-yl)benzoic acid
• 4-(1,2-thiazol-5-yl)benzoic acid
• 4-Isothiazol-5-ylbenzoic acid
• 4-Isothiazol-5-yl-benzoic acid
• Benzoic acid,4-(5-isothiazolyl)-
• 4-Isothiazol-5-yl-benzoic acid;4-(Isothiazol-5-yl)benzoic acid
• DTXSID90699361
• 904085-97-8
• 4-(Isothiazol-5-yl)benzoicacid
• FT-0732074
• AM807420
• A849053
• 6-hydroxy-1,2,3,4-Tetrahydro-quinolin
• DB-078664

• MDL： MFCD08705798
• Inchi： 1S/C10H7NO2S/c12-10(13)8-3-1-7(2-4-8)9-5-6-11-14-9/h1-6H,(H,12,13)
• InChI Key： VGSYPDUJBVLGGI-UHFFFAOYSA-N
• SMILES： S1C(=CC=N1)C1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 205.02000
• Monoisotopic Mass: 205.01974964g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• PSA: 78.43000
• LogP: 2.50830

4-(Isothiazol-5-yl)benzoic acid Security Information

• Storage Condition：Sealed in dry,2-8°C

Additional information on 4-(Isothiazol-5-yl)benzoic acid

Comprehensive Overview of 4-(Isothiazol-5-yl)benzoic acid (CAS No. 904085-97-8): Properties, Applications, and Research Insights

4-(Isothiazol-5-yl)benzoic acid (CAS No. 904085-97-8) is a heterocyclic carboxylic acid derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound combines a benzoic acid moiety with an isothiazole ring, creating a versatile scaffold for drug discovery and material science applications. Its molecular formula, C₁₀H₇NO₂S, reflects a balanced hydrophobicity and polarity, making it an attractive intermediate for synthesizing biologically active molecules.

Recent studies highlight the growing interest in isothiazole-containing compounds like 4-(Isothiazol-5-yl)benzoic acid, particularly in the context of antimicrobial resistance and cancer therapeutics. Researchers are exploring its potential as a building block for small-molecule inhibitors targeting enzymes such as kinases and proteases. The compound's CAS No. 904085-97-8 is frequently searched in databases like SciFinder and Reaxys, underscoring its relevance in medicinal chemistry workflows.

From a synthetic perspective, 4-(Isothiazol-5-yl)benzoic acid can be prepared via palladium-catalyzed cross-coupling reactions between 5-bromoisothiazole and 4-carboxyphenylboronic acid, followed by oxidation steps. Its crystalline form exhibits moderate solubility in polar organic solvents (e.g., DMSO, methanol), which facilitates its use in high-throughput screening assays. Analytical data, including NMR (¹H, ¹³C) and HRMS spectra, confirm its structural integrity and purity—a critical factor for reproducibility in drug discovery pipelines.

In agrochemical applications, derivatives of 4-(Isothiazol-5-yl)benzoic acid have shown promise as plant growth regulators and pesticide synergists. The isothiazole ring's electron-rich nature contributes to interactions with biological targets, while the carboxylic acid group allows for salt formation to modulate physicochemical properties. This dual functionality aligns with current trends in green chemistry, where researchers seek to reduce environmental impact through targeted molecular design.

The compound's stability under physiological conditions (pH 2–8) makes it suitable for prodrug development, addressing challenges in oral bioavailability. Computational studies using molecular docking suggest that 4-(Isothiazol-5-yl)benzoic acid derivatives may bind to allosteric sites of G-protein-coupled receptors (GPCRs), opening avenues for precision medicine applications. These findings resonate with the increasing demand for personalized therapeutics in oncology and metabolic disorders.

Quality control protocols for CAS No. 904085-97-8 typically involve HPLC-UV analysis with retention time verification against certified reference materials. The compound's melting point (218–220°C) and logP value (2.1) are frequently cited in patent literature, particularly in claims covering heterocyclic drug candidates. Storage recommendations include protection from light at −20°C to prevent degradation, ensuring long-term stability for research use.

Emerging applications in material science leverage the compound's ability to form coordination complexes with transition metals, creating luminescent materials for OLED technologies. Its π-conjugated system enables efficient electron transport, a property exploited in organic electronics research. This multidisciplinary utility positions 4-(Isothiazol-5-yl)benzoic acid as a valuable tool in both life sciences and advanced materials development.

As regulatory agencies emphasize structure-activity relationship (SAR) data for compound approval, the documented structure of 904085-97-8 provides a foundation for rational drug design. Recent publications correlate modifications at the isothiazole 3-position with enhanced target selectivity, addressing off-target effects—a key concern in drug safety assessments. These insights align with industry efforts to reduce attrition rates in clinical trials through improved lead optimization strategies.